Cas no 78211-77-5 (4-Acetamido-4'-nitrostilbene-2,2'-disulfonic Acid Disodium Salt)

• Product Name: 4-Acetamido-4'-nitrostilbene-2,2'-disulfonic Acid Disodium Salt
• CAS No: 78211-77-5
• MF: C₁₆H₁₂N₂Na₂O₉S₂
• MW: 486.384023666382
• CID: 826778
• PubChem ID: 6523344
• Update Time: 2025-06-15

4-Acetamido-4'-nitrostilbene-2,2'-disulfonic Acid Disodium Salt Chemical and Physical Properties

Names and Identifiers

• 4-ACETAMIDO-4'-NITROSTILBENE-2,2'-DISULFONIC ACID, DISODIUM SALT
• 4-Acetamido-4´-nitrostilbene-2,2´-disulfonic Acid Disodium Salt
• 4-Acetamido-4?-nitrostilbene-2,2?-disulfonic Acid Disodium Salt
• disodium,5-acetamido-2-[(E)-2-(4-nitro-2-sulfonatophenyl)ethenyl]benzenesulfonate
• 78211-77-5
• 4-Acetamido-4'-nitrostilbene-2,2'-disulfonic Acid Disodium Salt
• Disodium;5-acetamido-2-[(E)-2-(4-nitro-2-sulfonatophenyl)ethenyl]benzenesulfonate

• Inchi： 1S/C16H14N2O9S2.2Na/c1-10(19)17-13-6-4-11(15(8-13)28(22,23)24)2-3-12-5-7-14(18(20)21)9-16(12)29(25,26)27;;/h2-9H,1H3,(H,17,19)(H,22,23,24)(H,25,26,27);;/q;2*+1/p-2/b3-2+;;
• InChI Key： HXVPDHLOXJWYDI-WTVBWJGASA-L
• SMILES： S(C1C=C(C=CC=1/C=C/C1C=CC(=CC=1S(=O)(=O)[O-])[N+](=O)[O-])NC(C)=O)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 485.97800
• Monoisotopic Mass: 485.97796088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 826
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 206Ų

Experimental Properties

• Stability/Shelf Life: Temperature Sensitive - Recommended Storage at -20°C
• PSA: 209.57000
• LogP: 5.08120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Sulfonated stilbenes

Additional information on 4-Acetamido-4'-nitrostilbene-2,2'-disulfonic Acid Disodium Salt

Professional Introduction to 4-Acetamido-4'-nitrostilbene-2,2'-disulfonic Acid Disodium Salt (CAS No. 78211-77-5)

4-Acetamido-4'-nitrostilbene-2,2'-disulfonic Acid Disodium Salt, identified by the Chemical Abstracts Service registry number 78211-77-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a stilbene core with nitro and sulfonate functional groups, exhibits unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both an acetamido and a nitrostilbene moiety endows it with distinct reactivity patterns, enabling its application in diverse synthetic pathways.

The molecular structure of 4-Acetamido-4'-nitrostilbene-2,2'-disulfonic Acid Disodium Salt consists of a biphenyl core linked by a vinylene bridge, with nitro and sulfonate substituents strategically positioned to enhance solubility and biological activity. The disodium salt form improves water solubility, making it particularly useful in aqueous-based biochemical assays and pharmaceutical formulations. This compound’s versatility has been leveraged in various research endeavors, particularly in the study of molecular recognition and drug delivery systems.

Recent advancements in medicinal chemistry have highlighted the potential of stilbene derivatives as scaffolds for developing anti-inflammatory, antioxidant, and anticancer agents. The nitro group in 4-Acetamido-4'-nitrostilbene-2,2'-disulfonic Acid Disodium Salt serves as a reactive handle for further functionalization via reduction or diazotization reactions, while the sulfonate groups facilitate interactions with biological targets such as enzymes and receptors. These features have positioned this compound as a key building block in the synthesis of small-molecule inhibitors targeting diseases associated with aberrant cellular signaling.

In academic research, 4-Acetamido-4'-nitrostilbene-2,2'-disulfonic Acid Disodium Salt has been employed in the development of fluorescent probes for cellular imaging. The compound’s ability to undergo photoinduced electron transfer (PET) upon exposure to light allows researchers to design highly sensitive detection systems for biomolecules such as nucleic acids and proteins. Such probes are crucial for understanding intracellular processes at the molecular level, providing insights that could lead to the discovery of novel therapeutic strategies.

The sulfonate functionality also contributes to the compound’s role as a chelating agent, enabling its use in coordination chemistry for the design of metal-organic frameworks (MOFs) or metal-based drug complexes. These complexes have shown promise in applications ranging from catalysis to targeted drug delivery systems. For instance, complexes formed with transition metals such as ruthenium or platinum have been investigated for their potential as anticancer agents due to their ability to generate reactive oxygen species that induce apoptosis in cancer cells.

From a synthetic chemistry perspective, 4-Acetamido-4'-nitrostilbene-2,2'-disulfonic Acid Disodium Salt exemplifies the importance of functional group interplay in designing molecules with tailored properties. The combination of an acetamido group for stability and solubility modulation, along with nitro and sulfonate groups for reactivity and bioactivity enhancement, makes it an indispensable tool in synthetic organic laboratories. Researchers often employ this compound as a precursor in multi-step syntheses aimed at creating structurally complex molecules with enhanced pharmacological profiles.

The pharmaceutical industry has also recognized the utility of 4-Acetamido-4'-nitrostilbene-2,2'-disulfonic Acid Disodium Salt in preclinical drug development. Its structural motifs are reminiscent of established therapeutics that target inflammatory diseases and cancer. By leveraging its scaffold for structure-activity relationship (SAR) studies, scientists can rapidly iterate on lead compounds to optimize potency and selectivity. The compound’s ability to undergo derivatization into various heterocyclic structures further expands its potential applications in drug discovery pipelines.

Moreover, environmental scientists have explored the role of stilbene derivatives in ecological systems. Studies indicate that compounds like 4-Acetamido-4'-nitrostilbene-2,2'-disulfonic Acid Disodium Salt can interact with natural organic matter present in aquatic environments, influencing processes such as nutrient cycling and pollutant degradation. These findings underscore the broader significance of this class of compounds beyond their pharmaceutical applications.

In conclusion,4-Acetamido-4'-nitrostilbene-2,2'-disulfonic Acid Disodium Salt (CAS No. 78211-77-5) represents a versatile and multifunctional compound with far-reaching implications across multiple scientific disciplines. Its unique structural features make it an invaluable asset in synthetic chemistry、pharmaceutical research、biomedical imaging，and environmental science。 As research continues to uncover new applications，this compound is poised to remain at the forefront of innovation，driving advancements that could reshape therapeutic modalities and our understanding of complex biological systems.